4-methyl-3,5-dinitro-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-methyl-3,5-dinitro-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H20N6O6S/c1-14-19(26(28)29)12-17(13-20(14)27(30)31)34(32,33)24-16-6-4-15(5-7-16)18-8-9-21(23-22-18)25-10-2-3-11-25/h4-9,12-13,24H,2-3,10-11H2,1H3
• InChI Key: YTQOKWUMGNMEEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCCC4)[N+](=O)[O-]
• Molecular Formula: C21H20N6O6S
• Molecular Weight: 484.5 g/mol
• CAS No.: 898442-23-4

Description

4-methyl-3,5-dinitro-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H20N6O6S and its molecular weight is 484.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytochrome P450 Isoform Inhibitors

Compounds structurally related to the query show potential in inhibiting specific cytochrome P450 (CYP) isoforms, which are crucial for drug metabolism. The selectivity of chemical inhibitors for CYP isoforms plays a significant role in understanding drug-drug interactions and developing safer medications. For instance, ketoconazole is a well-known inhibitor of CYP3A4, a major isoform involved in drug metabolism (Khojasteh et al., 2011).

Selective COX-2 Inhibitors

Vicinally disubstituted pyridazinones, like ABT-963, act as potent COX-2 inhibitors with minimal COX-1 activity, suggesting their utility in anti-inflammatory and analgesic therapies without the gastrointestinal side effects associated with traditional NSAIDs (Asif, 2016).

Heterocyclic Aromatic Amines

Compounds with pyridazine rings are of interest due to their presence in various biologically active molecules. The synthesis and functionalization of such heterocycles are significant for developing novel therapeutic agents with applications ranging from antimicrobial to anticancer activities (Jakhmola et al., 2016).

Nitrogen Heterocycles in Drug Discovery

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is frequently used in medicinal chemistry due to its ability to modulate the pharmacophore space efficiently. Pyrrolidine derivatives have been explored for their selectivity and biological activity, highlighting the importance of this scaffold in the discovery of new biologically active compounds (Li Petri et al., 2021).

Future Directions

Given the diverse pharmacological activities of pyridazin-3 (2H)-one derivatives, it’s plausible that ‘4-methyl-3,5-dinitro-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide’ could be extensively studied for potential therapeutic benefits in the future.

Mechanism of Action

Target of Action

The compound “4-methyl-3,5-dinitro-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide” is a derivative of pyridazine . Pyridazine derivatives have been shown to be ‘privileged structures’ in medicinal chemistry and have been utilized against a range of biological targets .

Biochemical Pathways

Pyridazine derivatives have been shown to affect a variety of biochemical pathways due to their wide range of pharmacological activities .

Result of Action

Given the wide range of pharmacological activities of pyridazine derivatives, it can be anticipated that this compound may have diverse effects at the molecular and cellular level .